Cas no 2171771-07-4 (1-(2-chloropyridin-4-yl)azetidine-2-carboxamide)

1-(2-chloropyridin-4-yl)azetidine-2-carboxamide structure
2171771-07-4 structure
Product Name:1-(2-chloropyridin-4-yl)azetidine-2-carboxamide
CAS No:2171771-07-4
MF:C9H10ClN3O
MW:211.648200511932
CID:6077396
PubChem ID:165789544
Update Time:2025-07-17

1-(2-chloropyridin-4-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloropyridin-4-yl)azetidine-2-carboxamide
    • 2171771-07-4
    • EN300-1282362
    • Inchi: 1S/C9H10ClN3O/c10-8-5-6(1-3-12-8)13-4-2-7(13)9(11)14/h1,3,5,7H,2,4H2,(H2,11,14)
    • InChI Key: NGFGIFNBQMDUFD-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CN=1)N1CCC1C(N)=O

Computed Properties

  • Exact Mass: 211.0512396g/mol
  • Monoisotopic Mass: 211.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 59.2Ų

1-(2-chloropyridin-4-yl)azetidine-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1282362-1.0g
1-(2-chloropyridin-4-yl)azetidine-2-carboxamide
2171771-07-4
1g
$0.0 2023-06-07
Enamine
EN300-1282362-50mg
1-(2-chloropyridin-4-yl)azetidine-2-carboxamide
2171771-07-4
50mg
$888.0 2023-10-01
Enamine
EN300-1282362-100mg
1-(2-chloropyridin-4-yl)azetidine-2-carboxamide
2171771-07-4
100mg
$930.0 2023-10-01
Enamine
EN300-1282362-250mg
1-(2-chloropyridin-4-yl)azetidine-2-carboxamide
2171771-07-4
250mg
$972.0 2023-10-01
Enamine
EN300-1282362-500mg
1-(2-chloropyridin-4-yl)azetidine-2-carboxamide
2171771-07-4
500mg
$1014.0 2023-10-01
Enamine
EN300-1282362-1000mg
1-(2-chloropyridin-4-yl)azetidine-2-carboxamide
2171771-07-4
1000mg
$1057.0 2023-10-01
Enamine
EN300-1282362-2500mg
1-(2-chloropyridin-4-yl)azetidine-2-carboxamide
2171771-07-4
2500mg
$2071.0 2023-10-01
Enamine
EN300-1282362-5000mg
1-(2-chloropyridin-4-yl)azetidine-2-carboxamide
2171771-07-4
5000mg
$3065.0 2023-10-01
Enamine
EN300-1282362-10000mg
1-(2-chloropyridin-4-yl)azetidine-2-carboxamide
2171771-07-4
10000mg
$4545.0 2023-10-01

Additional information on 1-(2-chloropyridin-4-yl)azetidine-2-carboxamide

Introduction to 1-(2-chloropyridin-4-yl)azetidine-2-carboxamide (CAS No. 2171771-07-4)

1-(2-chloropyridin-4-yl)azetidine-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2171771-07-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a chloropyridine moiety in its structure enhances its pharmacological profile, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 1-(2-chloropyridin-4-yl)azetidine-2-carboxamide consists of an azetidine ring fused with a chlorinated pyridine ring. The azetidine ring, a five-membered heterocyclic compound containing two nitrogen atoms, provides a rigid framework that can be modified to interact with biological targets. The chloropyridine substituent introduces additional functional groups that can participate in hydrogen bonding, hydrophobic interactions, and other key molecular recognition processes, which are critical for drug-receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of 1-(2-chloropyridin-4-yl)azetidine-2-carboxamide more accurately. These studies suggest that the compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways, metabolic disorders, and neurodegenerative diseases. The chloropyridine moiety is particularly noteworthy, as it has been shown to enhance the binding affinity and selectivity of the compound towards its target proteins.

In the realm of drug discovery, 1-(2-chloropyridin-4-yl)azetidine-2-carboxamide has been explored as a potential lead compound for developing treatments against several diseases. For instance, preclinical studies have indicated that this compound may possess anti-inflammatory properties by modulating the activity of key inflammatory cytokines and signaling pathways. Additionally, its structural features make it a candidate for inhibiting enzymes such as kinases and phosphodiesterases, which are often implicated in cancer and other chronic diseases.

The synthesis of 1-(2-chloropyridin-4-yl)azetidine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct the complex framework of the molecule efficiently. These synthetic approaches not only enhance the accessibility of the compound but also allow for structural modifications to optimize its pharmacological properties.

One of the most compelling aspects of 1-(2-chloropyridin-4-yl)azetidine-2-carboxamide is its potential for further derivatization to create novel analogs with enhanced biological activity. By modifying substituents on the azetidine or chloropyridine rings, researchers can fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound. This flexibility makes it an attractive scaffold for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) strategies.

The role of 1-(2-chloropyridin-4-yl)azetidine-2-carboxamide in medicinal chemistry is further underscored by its incorporation into several ongoing clinical trials. These trials aim to evaluate its efficacy and safety in treating conditions such as chronic pain, autoimmune diseases, and central nervous system disorders. The preliminary results from these trials have been encouraging, suggesting that the compound may indeed offer therapeutic benefits when administered appropriately.

As our understanding of disease mechanisms continues to evolve, so does our appreciation for compounds like 1-(2-chloropyridin-4-yl)azetidine-2-carboxamide. The integration of high-throughput screening (HTS), artificial intelligence (AI), and machine learning (ML) into drug discovery has accelerated the identification of promising candidates like this one. These technologies enable researchers to analyze vast datasets rapidly, identifying potential leads that might otherwise remain undiscovered through traditional methods.

The future prospects for 1-(2-chloropyridin-4-yl)azetidine-2-carboxamide are bright, with ongoing research focused on optimizing its synthesis, exploring new therapeutic applications, and developing novel formulations for improved delivery. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. As more data becomes available on its biological activity and pharmacological properties, this compound is poised to play a significant role in addressing unmet medical needs.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd